Cas no 2172491-54-0 (3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid)

• Product Name: 3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid
• CAS No: 2172491-54-0
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6484599
• PubChem ID: 165765120
• Update Time: 2025-05-23

3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1631273
• 3-(3-hydroxyoxan-3-yl)piperidine-3-carboxylic acid
• 2172491-54-0
• 3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C11H19NO4/c13-9(14)10(3-1-5-12-7-10)11(15)4-2-6-16-8-11/h12,15H,1-8H2,(H,13,14)
• InChI Key： OLXALLHPJHAESS-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(C(=O)O)CNCCC1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid

3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic Acid: A Comprehensive Overview

3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid, also known by its CAS number 2172491-54-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid comprises a piperidine ring fused with a hydroxyoxane group. This arrangement imparts distinctive chemical and physical properties, making it a versatile compound for various applications. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders.

One of the most notable aspects of this compound is its ability to participate in complex chemical reactions, such as cyclization and substitution processes. Researchers have exploited these properties to design innovative synthetic pathways, leading to the creation of advanced materials with tailored functionalities. For instance, 2172491-54-0 has been employed in the synthesis of polymeric materials exhibiting enhanced mechanical strength and thermal stability.

In the realm of pharmacology, 3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid has demonstrated potential as a lead compound for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and neuroprotective effects, making them promising candidates for treating conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of CAS 2172491-54-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized these methods to achieve higher yields and better purity, ensuring the scalability of production for both academic and industrial applications. The use of green chemistry principles in its synthesis has also been explored, contributing to sustainable practices in chemical manufacturing.

Beyond its chemical applications, this compound has found utility in analytical chemistry as a reference standard for chromatographic separations. Its distinct physicochemical properties make it an ideal choice for calibrating instruments used in quality control processes across various industries.

In conclusion, 3-(3-Hydroxyoxan-3-yl)piperidine-3-carboxylic acid, or CAS 2172491-54-0, stands as a testament to the ingenuity of modern chemistry. Its diverse applications span from material science to pharmacology, underscoring its importance in advancing scientific research. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly pivotal role in shaping future innovations across multiple disciplines.